Cas no 22019-66-5 (Benzenemethanamine, N-(4-methyl-2-nitrophenyl)-)

Benzenemethanamine, N-(4-methyl-2-nitrophenyl)- structure
22019-66-5 structure
Product Name:Benzenemethanamine, N-(4-methyl-2-nitrophenyl)-
CAS No:22019-66-5
MF:C14H14N2O2
MW:242.273163318634
CID:1405895
PubChem ID:15256882
Update Time:2025-04-20

Benzenemethanamine, N-(4-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-(4-methyl-2-nitrophenyl)-
    • N-benzyl-4-methyl-2-nitroaniline
    • 22019-66-5
    • DTXSID10570547
    • MDBQOGKTFGXBCE-UHFFFAOYSA-N
    • AKOS003662886
    • AT-057/43468147
    • benzyl-(4-methyl-2-nitro-phenyl)-amine
    • SCHEMBL1038903
    • Inchi: 1S/C14H14N2O2/c1-11-7-8-13(14(9-11)16(17)18)15-10-12-5-3-2-4-6-12/h2-9,15H,10H2,1H3
    • InChI Key: MDBQOGKTFGXBCE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C)C=CC=1NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.10562
  • Monoisotopic Mass: 242.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
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